Cas no 1185301-59-0 (2-Ethylphenyl 4-piperidinyl ether hydrochloride)

• Product Name: 2-Ethylphenyl 4-piperidinyl ether hydrochloride
• CAS No: 1185301-59-0
• MF: C₁₃H₂₀ClNO
• MW: 241.757002830505
• CID: 1076159
• PubChem ID: 46735682
• Update Time: 2025-06-13

2-Ethylphenyl 4-piperidinyl ether hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Ethylphenyl 4-piperidinyl ether hydrochloride
• 4-(2-ethylphenoxy)piperidine hydrochloride
• AKOS015847572
• 1185301-59-0
• 4-(2-ethylphenoxy)piperidine;hydrochloride
• 4-(2-ethylphenoxy)piperidinehydrochloride

• MDL： MFCD11845775
• Inchi： 1S/C13H19NO.ClH/c1-2-11-5-3-4-6-13(11)15-12-7-9-14-10-8-12;/h3-6,12,14H,2,7-10H2,1H3;1H
• InChI Key： YLXWYBRONBFZSP-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1CC)C1CCNCC1

Computed Properties

• Exact Mass: 241.1233420g/mol
• Monoisotopic Mass: 241.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-Ethylphenyl 4-piperidinyl ether hydrochloride

Recent Advances in the Study of 2-Ethylphenyl 4-piperidinyl ether hydrochloride (CAS: 1185301-59-0)

The compound 2-Ethylphenyl 4-piperidinyl ether hydrochloride (CAS: 1185301-59-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidinyl ether structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications, making it a compound of high interest for drug development.

One of the key areas of research has been the compound's interaction with neurotransmitter receptors. Preliminary findings suggest that 2-Ethylphenyl 4-piperidinyl ether hydrochloride exhibits selective binding affinity for certain subtypes of serotonin and dopamine receptors. This selectivity is believed to underlie its potential efficacy in treating neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia. Researchers have employed advanced techniques like X-ray crystallography and molecular docking simulations to map the binding sites and understand the structural basis of its receptor interactions.

In addition to its receptor-binding properties, recent studies have explored the compound's pharmacokinetic profile. Investigations into its absorption, distribution, metabolism, and excretion (ADME) have revealed favorable bioavailability and metabolic stability, which are critical for its development as a therapeutic agent. Notably, the hydrochloride salt form (CAS: 1185301-59-0) has been found to enhance solubility and improve oral absorption, addressing one of the common challenges in drug formulation.

Synthetic methodologies for 2-Ethylphenyl 4-piperidinyl ether hydrochloride have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with an emphasis on green chemistry principles to minimize environmental impact. These advancements are expected to facilitate large-scale production and further preclinical studies. Additionally, researchers have investigated the compound's stability under various conditions, providing valuable data for its storage and handling in laboratory and industrial settings.

Looking ahead, the potential clinical applications of 2-Ethylphenyl 4-piperidinyl ether hydrochloride are being explored in preclinical models. Early-stage animal studies have demonstrated its efficacy in behavioral models of CNS disorders, with a favorable safety profile. However, further research is needed to fully understand its therapeutic window and potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its transition into clinical trials.

In conclusion, 2-Ethylphenyl 4-piperidinyl ether hydrochloride (CAS: 1185301-59-0) represents a promising candidate for drug development, with its unique pharmacological properties and synthetic accessibility. Continued research into its mechanisms of action, optimization of its chemical structure, and exploration of its therapeutic potential will be critical in advancing this compound toward clinical use. The findings summarized in this briefing underscore the importance of interdisciplinary collaboration in translating basic research into tangible medical advancements.